ML367

• CAS No.: 381168-77-0
• Product Name: ML367
• Molecular Formula: C23H15ClF2N2O2
• Molecular Weight: 424.83
• IUPAC Name: (S)-9b-(4-Chlorophenyl)-1-(3,4-difluorobenzoyl)-2,3-dihydro-1H-imidazo[2,1-a]isoindol-5(9bH)-one
• Standard InChI: InChI=1S/C23H15ClF2N2O2/c24-16-8-6-15(7-9-16)23-18-4-2-1-3-17(18)22(30)28(23)12-11-27(23)21(29)14-5-10-19(25)20(26)13-14/h1-10,13H,11-12H2/t23-/m0/s1
• Standard InChIKey: GXBAKXRLQAPKEE-QHCPKHFHSA-N
• SMILES: O=C1N2[C@@](N(C(C3=CC=C(F)C(F)=C3)=O)CC2)(C4=CC=C(Cl)C=C4)C5=C1C=CC=C5
• Appearance: Solid powder
• Description: ML367 is an inhibitor of ATAD5 stabilization.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: ML367; ML-367; ML 367
• Reference: 1: Rohde JM, Rai G, Choi YJ, Sakamuru S, Fox JT, Huang R, Xia M, Myung K, Boxer MB, Maloney DJ. Discovery of ML367, inhibitor of ATAD5 stabilization. 2013 Apr 15 [updated 2013 Nov 14]. Probe Reports from the NIH Molecular Libraries Program [Internet]. Bethesda (MD): National Center for Biotechnology Information (US); 2010-. Available from http://www.ncbi.nlm.nih.gov/books/NBK179831/ PubMed PMID: 24479200.
• Last Modified: Aug 20 2021